Cas no 96862-01-0 (Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside)

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside is a flavonoid glycoside derivative of quercetin, characterized by the malonyl group esterified at the 6''-position of the glucoside moiety. This structural modification enhances its solubility and stability compared to non-acylated quercetin glycosides, making it particularly useful in biochemical and pharmacological research. The malonylation also influences its bioavailability and metabolic pathways, offering potential advantages in studies of plant secondary metabolism or nutraceutical applications. Its well-defined structure allows for precise investigations into flavonoid biosynthesis, enzymatic activity, and interactions with biological targets. The compound is commonly utilized as a reference standard in analytical chemistry for the identification and quantification of flavonoid derivatives in plant extracts.
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside structure
96862-01-0 structure
Product name:Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
CAS No:96862-01-0
MF:C24H22O15
MW:550.422488689423
CID:1987038
PubChem ID:329751366

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
    • quercitin 3-O-β-D-6''-malonoglucoside
    • Quercetin 3-O-malonylglucoside
    • Quercetin 3-o-beta-D-(6''-o-malonyl)-glucoside
    • Quercetin-3-O-(6''-malonylglucoside)
    • 665V8QQD5I
    • MEGxp0_000167
    • Quercetin 3-O-(6-O-malonyl-beta-D-glucoside)
    • Quercetin 3-O-(6''-o-malonyl)-beta-D-glucoside
    • Quercetin 3-O-(6''-malonylglucoside)
    • Quercetin malonylglucosid
    • Quercetin 3-O-(6-o-malonyl)-beta-D-glucoside
    • Isoquercitrin 6''-malonate
    • Quercetin-3-(6''-malonyl)-Glucoside
    • MC
    • 3-[[6-O-(2-Carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
    • D
    • 4H-1-Benzopyran-4-one, 3-[[6-O-(carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy- (9CI)
    • Luteolin 7-O-(6′′-O-malonyl)-β-D-glucopyranoside
    • Quercetin 3-O-(6-O-malonyl)-β-D-glucoside
    • Quercetin 3-O-(6′′-malonylglucoside)
    • Quercetin 3-O-(6′′-O-malonyl)-β-D-glucoside
    • Quercetin 3-O-(6′′-O-malonyl)glucoside
    • Quercetin malonylglucoside
    • Quercetin-3-O-(6-O-malonyl-β-D-glucopyranoside
    • Quercetin-3-O-6′-malonyl-glucoside
    • Quercetin-3-O-β-D-glucoside-6"-O-malonate
    • Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
    • Flavonol base + 4O, O-MalonylHex
    • 6''-O-Malonylisoquercitrin
    • Quercetin 3-O-(6'-malonyl-glucoside)
    • Quercetin 3-(6''-malonyl-glucoside)
    • PD164945
    • UNII-665V8QQD5I
    • AKOS040734010
    • CHEBI:32080
    • QUERCETIN 3-O-(6''-O-MALONYL)-.BETA.-D-GLUCOSIDE
    • A-D-glucoside
    • Quercetin 3-(6''-malonylglucoside)
    • MS-30066
    • 3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
    • DTXSID20914276
    • 4H-1-BENZOPYRAN-4-ONE, 3-((6-O-(2-CARBOXYACETYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-
    • Quercetin 3-O-(6'-O-malonyl)-beta-D-glucoside, >=85% (HPLC)
    • 96862-01-0
    • HY-N9397
    • Quercetin 3-?O-?(6''-?O-?Malonyl)?-?b-?D-?glucoside
    • 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
    • QUERCETIN 3-O-.BETA.-D-(6''-O-MALONYL)-GLUCOSIDE
    • AC1NQZKQ
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 6-O-(carboxyacetyl)hexopyranoside
    • 3-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-tetrahydropyran-2-yl]methoxy]-3-oxo-propanoic acid
    • E88712
    • Quercetin 3-O-(6''-O-malonyl)-
    • MolPort-001-740-345
    • Q27114775
    • Quercetin 3-O-(6-O-malonyl)-b-D-glucoside
    • PD164944
    • QUERCETIN 3-O-(6-O-MALONYL)-.BETA.-D-GLUCOSIDE
    • CS-0159691
    • 4H-1-Benzopyran-4-one, 3-((6-O-(2-carboxyacetyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • Quercetin 3-(6''-malonylgalactoside)
    • DA-57296
    • Quercetin 3-?O-?(6''-?O-?Malonyl)?-??-?D-?glucoside
    • MDL： MFCD20527305
    • Inchi： 1S/C24H22O15/c25-9-4-12(28)17-13(5-9)37-22(8-1-2-10(26)11(27)3-8)23(19(17)33)39-24-21(35)20(34)18(32)14(38-24)7-36-16(31)6-15(29)30/h1-5,14,18,20-21,24-28,32,34-35H,6-7H2,(H,29,30)/t14-,18-,20+,21-,24+/m1/s1
    • InChI Key： NBQPHANHNTWDML-UJKBSQBPSA-N
    • SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(=O)CC(=O)O)O1)C1C(=O)C2C(=CC(=CC=2OC=1C1C=CC(O)=C(O)C=1)O)O

Computed Properties

  • Exact Mass: 550.09586999 g/mol
  • Monoisotopic Mass: 550.09586999 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 967
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Molecular Weight: 550.4
  • Topological Polar Surface Area: 250

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 957.2±65.0 °C at 760 mmHg
  • Flash Point: 325.5±27.8 °C
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Storage Condition：−20°C

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-N9397-10mg
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
 96862-01-0 98.84%
10mg
 ￥8400 2024-07-20
eNovation Chemicals LLC
Y1235974-1mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
1mg
 $355 2024-06-07
eNovation Chemicals LLC
Y1235974-10mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
10mg
 $1440 2024-06-07
ChemScence
CS-0159691-10mg
Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
 96862-01-0 98.84%
10mg
 $840.0 2022-04-26
1PlusChem
1P005SZS-1mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
1mg
 $213.00 2024-04-19
Aaron
AR005T84-5mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
5mg
 $354.00 2025-02-13
1PlusChem
1P005SZS-5mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
5mg
 $586.00 2024-04-19
Aaron
AR005T84-10mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
10mg
 $600.00 2025-02-13
Aaron
AR005T84-200mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
200mg
 $2157.00 2024-05-20
Aaron
AR005T84-50mg
3-[[(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-oxan-2-yl]methoxy]-3-oxo-propanoic acid
 96862-01-0 98%
50mg
 $811.00 2024-05-20

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Production Method

Production Method 1

177985-63-6 177985-63-6
96862-01-0 96862-01-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
A Two-Step Efficient Chemo-enzymic Synthesis of Flavonoid Glycoside Malonates
Riva, Sergio; Danieli, Bruno; Luisetti, Monica, Journal of Natural Products, 1996, 59(6), 618-621

Production Method 2

153874-66-9 153874-66-9
96862-01-0 96862-01-0
Reaction Conditions
1.1 Catalysts: Esterase Solvents: Dimethylformamide ,  Water
Reference
Chemo-enzymic synthesis of 6"-O-(3-arylprop-2-enoyl) derivatives of the flavonol glucoside isoquercitrin
Danieli, Bruno; Bertario, Andrea; Carrea, Giacomo; Redigolo, Barbara; Secundo, Francesco; et al, Helvetica Chimica Acta, 1993, 76(8), 2981-91

Production Method 3

117-39-5 117-39-5
96862-01-0 96862-01-0
29125-80-2 29125-80-2
153-18-4 153-18-4
482-35-9 482-35-9
6892-74-6 6892-74-6
Reaction Conditions
1.1 5 d, 25 °C
Reference
Glycosylation and malonylation of quercetin, epicatechin, and catechin by cultured plant cells
Shimoda, Kei; Otsuka, Takanao; Morimoto, Yoko; Hamada, Hatsuyuki; Hamada, Hiroki, Chemistry Letters, 2007, 36(10), 1292-1293

Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside Raw materials

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(CAS:96862-01-0)Quercetin 3-O-(6''-O-malonyl)-β-D-glucoside
A1042404
Purity:99%/99%/99%/99%
Quantity:5mg/10mg/25mg/50mg
Price ($):324.0/567.0/959.0/1630.0